Cas no 473731-12-3 (3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide)
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
- AGN-PC-0CJV1E
- AK131888
- Benzamide, 3-amino-N-cyclohexyl-2-hydroxy-N-methyl-
- KB-29809
- RL03753
- DTXSID70729817
- G64390
- SCHEMBL12260865
- 473731-12-3
- J-511709
-
- Inchi: 1S/C14H20N2O2/c1-16(10-6-3-2-4-7-10)14(18)11-8-5-9-12(15)13(11)17/h5,8-10,17H,2-4,6-7,15H2,1H3
- InChI Key: WLERMIYRDMKOEK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1O)N)N(C)C1CCCCC1
Computed Properties
- Exact Mass: 248.152477885g/mol
- Monoisotopic Mass: 248.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 66.6Ų
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143248-1g |
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide |
473731-12-3 | 95% | 1g |
$450.80 | 2023-09-01 | |
| Chemenu | CM201403-1g |
3-amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide |
473731-12-3 | 95% | 1g |
$533 | 2021-06-15 | |
| Chemenu | CM201403-1g |
3-amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide |
473731-12-3 | 95% | 1g |
$533 | 2024-07-16 | |
| 1PlusChem | 1P00DNY4-100mg |
3-aMino-N-cyclohexyl-2-hydroxy-N-MethylbenzaMide |
473731-12-3 | 95+% | 100mg |
$112.00 | 2024-05-01 | |
| 1PlusChem | 1P00DNY4-250mg |
3-aMino-N-cyclohexyl-2-hydroxy-N-MethylbenzaMide |
473731-12-3 | 95+% | 250mg |
$190.00 | 2024-05-01 | |
| 1PlusChem | 1P00DNY4-1g |
3-aMino-N-cyclohexyl-2-hydroxy-N-MethylbenzaMide |
473731-12-3 | 95+% | 1g |
$495.00 | 2024-05-01 | |
| Aaron | AR00DO6G-100mg |
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide |
473731-12-3 | 95% | 100mg |
$112.00 | 2025-02-17 | |
| Aaron | AR00DO6G-250mg |
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide |
473731-12-3 | 95% | 250mg |
$190.00 | 2025-02-17 | |
| Aaron | AR00DO6G-1g |
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide |
473731-12-3 | 95% | 1g |
$511.00 | 2025-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1736410-1g |
3-Amino-n-cyclohexyl-2-hydroxy-n-methylbenzamide |
473731-12-3 | 98% | 1g |
¥4557.00 | 2024-05-12 |
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide
3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide (CAS 473731-12-3): A Comprehensive Technical Profile
In the evolving landscape of specialty chemicals and pharmaceutical intermediates, 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide (CAS 473731-12-3) has emerged as a compound of significant interest to researchers and industry professionals. This multifunctional benzamide derivative combines unique structural features that make it valuable across various scientific applications, particularly in drug discovery and medicinal chemistry.
The molecular structure of 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide incorporates three pharmacologically important moieties: an amino group at position 3, a hydroxy group at position 2, and an N-methyl-N-cyclohexyl amide functionality. This combination creates opportunities for hydrogen bonding and molecular interactions that are particularly relevant in the design of enzyme inhibitors and receptor modulators.
Recent literature searches reveal growing interest in benzamide derivatives like CAS 473731-12-3, particularly in relation to neurological targets and anti-inflammatory applications. The compound's structural similarity to known pharmacophores has positioned it as a potential building block for central nervous system (CNS) drug candidates, aligning with current research trends in neurodegenerative disease therapeutics.
From a synthetic chemistry perspective, 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide presents interesting challenges and opportunities. The presence of both electron-donating groups (amino and hydroxy) and the sterically demanding cyclohexyl moiety influences its reactivity patterns, making it a valuable intermediate for structure-activity relationship (SAR) studies. Recent patent analyses show increasing references to similar structures in kinase inhibitor development.
The physicochemical properties of CAS 473731-12-3 contribute to its utility in drug formulation applications. With moderate lipophilicity (predicted logP ~2.5) and the presence of both hydrogen bond donors and acceptors, this compound demonstrates balanced solubility characteristics that are desirable for oral bioavailability optimization—a key consideration in modern pharmaceutical development.
In analytical chemistry applications, 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide has shown utility as a chromatographic standard for method development, particularly in reverse-phase HPLC systems. Its distinct UV absorption profile (with λmax around 265 nm) makes it suitable for analytical method validation in quality control laboratories.
The commercial availability of 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide has expanded in recent years, reflecting growing demand from contract research organizations and academic laboratories. Current market analysis indicates particular interest from researchers working on G protein-coupled receptor (GPCR) modulators and protein-protein interaction inhibitors, areas that represent significant focus in contemporary drug discovery pipelines.
From a regulatory perspective, CAS 473731-12-3 is not currently listed on major chemical control inventories, making it accessible for research purposes without special permitting requirements. However, as with all research chemicals, appropriate laboratory safety protocols should be followed during handling and storage.
Recent advances in computational chemistry have enabled more sophisticated modeling of compounds like 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide. Molecular docking studies suggest potential interactions with various biological targets, particularly those involving allosteric binding sites—a growing area of interest in precision medicine development.
The stability profile of this compound has been investigated under various conditions, showing good stability in solid state storage when protected from light and moisture. These characteristics make it suitable for long-term research programs and compound library development initiatives that are becoming increasingly important in high-throughput screening environments.
Looking forward, the scientific community anticipates expanded applications for 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These emerging technologies represent some of the most exciting frontiers in therapeutic innovation, suggesting continued relevance for this versatile chemical building block.
For researchers considering working with CAS 473731-12-3, current literature suggests particular promise in exploring its potential as a scaffold for fragment-based drug design. The compound's balanced molecular weight (248.3 g/mol) and polar surface area (~67 Ų) place it within desirable ranges for lead compound optimization in many therapeutic areas.
In conclusion, 3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide represents a compelling example of how specialized chemical intermediates contribute to advancing scientific research. Its unique structural features and growing range of potential applications ensure its continued importance in medicinal chemistry and pharmaceutical development for years to come.
473731-12-3 (3-Amino-N-cyclohexyl-2-hydroxy-N-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)